Cas no 1804872-77-2 (3-(Chloromethyl)-4-(difluoromethyl)-6-methyl-2-nitropyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-6-methyl-2-nitropyridine
• CAS No: 1804872-77-2
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4897222
• Update Time: 2025-10-29

3-(Chloromethyl)-4-(difluoromethyl)-6-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-6-methyl-2-nitropyridine

• Inchi： 1S/C8H7ClF2N2O2/c1-4-2-5(7(10)11)6(3-9)8(12-4)13(14)15/h2,7H,3H2,1H3
• InChI Key： UYZUQRJTEYWIET-UHFFFAOYSA-N
• SMILES： ClCC1C([N+](=O)[O-])=NC(C)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-6-methyl-2-nitropyridine

Recent Advances in the Study of 3-(Chloromethyl)-4-(difluoromethyl)-6-methyl-2-nitropyridine (CAS: 1804872-77-2)

The compound 3-(Chloromethyl)-4-(difluoromethyl)-6-methyl-2-nitropyridine (CAS: 1804872-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, reactivity, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of interest is the compound's role as a versatile intermediate in the synthesis of more complex molecules. Researchers have explored its utility in constructing pharmacophores for potential therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of kinase inhibitors, highlighting its potential in oncology research. The presence of both chloromethyl and difluoromethyl groups in the molecule offers unique opportunities for further functionalization, making it a valuable building block in medicinal chemistry.

In addition to its applications in drug discovery, recent investigations have also examined the compound's physicochemical properties and stability. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and behavior under various conditions. These studies have provided critical data for optimizing its use in synthetic pathways and ensuring its stability in pharmaceutical formulations.

Furthermore, the agrochemical industry has shown interest in 3-(Chloromethyl)-4-(difluoromethyl)-6-methyl-2-nitropyridine due to its potential as a precursor for novel pesticides. Preliminary studies have indicated that derivatives of this compound exhibit potent activity against a range of agricultural pests, with minimal environmental impact. This aligns with the growing demand for sustainable and eco-friendly agrochemical solutions.

Despite these advancements, challenges remain in the large-scale synthesis and application of this compound. Researchers are actively working to address issues related to yield optimization and purification processes. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this area, paving the way for new discoveries and applications.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-6-methyl-2-nitropyridine (CAS: 1804872-77-2) represents a promising candidate for both pharmaceutical and agrochemical research. Its unique structural attributes and versatile reactivity make it a valuable tool for scientists exploring new therapeutic and agricultural solutions. Continued research and development efforts will undoubtedly uncover additional applications and refine existing methodologies, solidifying its importance in the field of chemical biology.